Cas no 1700433-06-2 (1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine)
1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine
- EN300-1912316
- 1700433-06-2
- 1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine
-
- Inchi: 1S/C10H11BrN2O2/c11-9-7(6-10(12)4-5-10)2-1-3-8(9)13(14)15/h1-3H,4-6,12H2
- InChI Key: IYFVKGVXTSGIAY-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1CC1(CC1)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 270.00039g/mol
- Monoisotopic Mass: 270.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 71.8Ų
1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912316-1g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1912316-5g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 5g |
$3273.0 | 2023-09-17 | ||
| Enamine | EN300-1912316-10g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 10g |
$4852.0 | 2023-09-17 | ||
| Enamine | EN300-1912316-0.05g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1912316-0.1g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1912316-0.25g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1912316-0.5g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1912316-1.0g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 1g |
$1129.0 | 2023-06-01 | ||
| Enamine | EN300-1912316-2.5g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1912316-5.0g |
1-[(2-bromo-3-nitrophenyl)methyl]cyclopropan-1-amine |
1700433-06-2 | 5g |
$3273.0 | 2023-06-01 |
1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine
Recent Advances in the Study of 1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine (CAS: 1700433-06-2)
1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine (CAS: 1700433-06-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-nitro-phenyl and methylcyclopropylamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.
The synthesis of 1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine involves a multi-step process that includes the bromination and nitration of phenyl derivatives, followed by cyclopropanation and amine functionalization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also developed scalable routes to produce derivatives of this compound, enabling structure-activity relationship (SAR) studies to optimize its pharmacological profile.
In terms of biological activity, 1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine has demonstrated potent inhibitory effects against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. Mechanistic studies have revealed that the compound acts as an allosteric modulator, binding to specific sites on target proteins and altering their conformational dynamics. This unique mode of action differentiates it from conventional inhibitors and may reduce the likelihood of resistance development in therapeutic settings.
Recent preclinical evaluations have highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. In vivo studies using animal models have shown promising results, with significant efficacy in reducing tumor growth and inflammation markers. However, further toxicological assessments are required to ensure its safety profile before advancing to clinical trials. Researchers are also investigating the potential of this compound in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.
The broader implications of these findings extend to the design of next-generation therapeutics targeting hard-to-treat diseases. The structural versatility of 1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine allows for the development of analogs with tailored properties, addressing specific challenges in drug delivery and target engagement. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.
In conclusion, 1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine represents a promising scaffold for drug discovery, with its unique chemical structure and multifaceted biological activities. Continued research into its mechanisms, optimization of its derivatives, and rigorous preclinical testing will be essential to fully realize its therapeutic potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs and improve patient outcomes.
1700433-06-2 (1-(2-bromo-3-nitrophenyl)methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)